2-benzyl-4-chlorophenolate;tetraphenylphosphanium

• CAS No.: 94230-96-3
• Molecular Formula: C37H30ClOP
• Molecular Weight: 557.1 g/mol
• IUPAC Name: 2-benzyl-4-chlorophenolate;tetraphenylphosphanium
• InChI: InChI=1S/C24H20P.C13H11ClO/c1-5-13-21(14-6-1)25(22-15-7-2-8-16-22,23-17-9-3-10-18-23)24-19-11-4-12-20-24;14-12-6-7-13(15)11(9-12)8-10-4-2-1-3-5-10/h1-20H;1-7,9,15H,8H2/q+1;/p-1
• InChI Key: WCDYIPKAQFERJP-UHFFFAOYSA-M
• Canonical SMILES: C1=CC=C(C=C1)CC2=C(C=CC(=C2)Cl)[O-].C1=CC=C(C=C1)[P+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4

Description

2-Benzyl-4-chlorophenolate;tetraphenylphosphanium is a chemical compound that combines the properties of 2-benzyl-4-chlorophenol and tetraphenylphosphanium

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-benzyl-4-chlorophenolate;tetraphenylphosphanium typically involves the reaction of 2-benzyl-4-chlorophenol with tetraphenylphosphonium chloride. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to facilitate the reaction .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial reactors and precise control of reaction parameters to achieve high yields and purity of the compound .

Chemical Reactions Analysis

Types of Reactions

2-Benzyl-4-chlorophenolate;tetraphenylphosphanium undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions where one or more of its atoms are replaced by other atoms or groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions vary depending on the desired product and may include specific temperatures, solvents, and catalysts .

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the specific conditions used. For example, oxidation may produce different phenolic compounds, while substitution reactions can yield a variety of substituted phenol derivatives .

Scientific Research Applications

2-Benzyl-4-chlorophenolate;tetraphenylphosphanium has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as an antimicrobial agent.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 2-benzyl-4-chlorophenolate;tetraphenylphosphanium involves its interaction with specific molecular targets and pathways. The compound can interact with enzymes and proteins, affecting their activity and function. This interaction can lead to various biological effects, such as antimicrobial activity or modulation of biochemical pathways .

Comparison with Similar Compounds

Similar Compounds

2-Benzyl-4-chlorophenol: A related compound with similar chemical properties but without the tetraphenylphosphanium component.

Tetraphenylphosphonium chloride: Another related compound that shares the tetraphenylphosphanium moiety but lacks the 2-benzyl-4-chlorophenol structure.

Uniqueness

2-Benzyl-4-chlorophenolate;tetraphenylphosphanium is unique due to its combined structure, which imparts distinct chemical and biological properties. This combination allows it to participate in a wider range of reactions and applications compared to its individual components .